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Compound of Interest

Methyl 2-(3-
Compound Name:
aminocyclobutyl)acetate

Cat. No.: B13193681

Get Quote

Executive Summary

Methyl 2-(3-aminocyclobutyl)acetate (CAS: 2126163-26-4 for HCI salt) is a conformationally
constrained amino ester used in the synthesis of peptidomimetics and small molecule drugs. Its

cyclobutane core restricts bond rotation, positioning substituents in defined vectors—a property
exploited to improve potency and metabolic stability in drug candidates.

This guide provides a comprehensive analysis of its spectroscopic signature (NMR, IR, MS),
synthesis logic, and quality control parameters, designed for researchers requiring rigorous
structural validation.

Chemical Identity & Stereochemistry

The compound exists primarily as two stereoisomers (cis and trans) due to the 1,3-
disubstitution of the cyclobutane ring. Commercial supplies are often the hydrochloride salt to
ensure stability.
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Property Data
IUPAC Name Methyl 2-(3-aminocyclobutyl)acetate
Common Name (3-Aminocyclobutyl)acetic acid methyl ester

1934482-65-1 (Free Base); 2126163-26-4 (HCI
CAS No.

Salt)
Formula C7H13NO:z (Free Base); C7H14CINO2 (HCI Salt)
MW, 143.19 g/mol (Free Base); 179.65 g/mol (HCI
Salt)
SMILES COC(=0)CC1CC(N)C1

Stereochemical Configuration

o Cis-Isomer (Meso): The amine and acetate side chain are on the same face. The molecule
possesses a plane of symmetry, making it achiral (meso).

e Trans-lsomer: The substituents are on opposite faces. This isomer possesses

symmetry but is chiral (racemic mixture of enantiomers unless resolved).

Synthesis & Isolation Workflow

Understanding the synthesis is crucial for interpreting impurity profiles in spectra. The typical
route involves the homologation of 3-aminocyclobutanecarboxylic acid derivatives.

Synthesis Pathway Diagram

3.0 NH40Ac, NaBH3CN _| 1. Reductive Amination | _Chain Extension 2 Acid Catalysis 3 i Crystallization _ | methyl 2-(
Acid (Formation of Amine) (Amdt-Eistert or Wittig) (MeOH / SOCI2) (HCI Salt)

Click to download full resolution via product page

Figure 1: General synthetic workflow for the preparation of the target amino ester.
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Spectroscopic Characterization

The following data represents the Hydrochloride Salt form in Deuterated Methanol (

), which is the standard solvent for polar amine salts.

A. Nuclear Magnetic Resonance (NMR)

The cyclobutane ring protons exhibit complex splitting patterns due to ring puckering and
conformational flipping.

'H NMR Data (400 MHz, CD3OD)
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. . . Assighment
Position Shift (60 ppm) Multiplicity Integral Lodi
ogic

Ammonium
protons (only
NHs* ~8.2-8.5 brs 3H visible in DMSO-
d6; exchanges in
CDs0D).

Methyl ester
singlet.

OMe 3.68 S 3H o
Distinctive and

sharp.

Methine proton
o-to-nitrogen.
Deshielded by

cationic amine.

H-3 3.60 - 3.75 m 1H

Methylene

protons of the
H-a 2.55 d (J=7.2 Hz) 2H _

acetate side

chain (CH2-CO).

Methine proton
H-1 2.35-2.45 m 1H at ring junction

(a-to-sidechain).

Ring methylenes
H-2/4 2.40 - 2.55 m 2H (cisftrans to

substituents).

Ring methylenes
H-2'/4' 1.85-2.05 m 2H (geminal

partners).

Diagnostic Analysis:

e Cyclobutane Puckering: The methylene protons (H-2/4) often appear as two distinct
multiplets separated by ~0.5 ppm due to the rigid conformation of the ring.
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¢ Isomer Distinctions:

o Cis-isomer: H-1 and H-3 are often more deshielded due to 1,3-diaxial-like interactions.

o Trans-isomer: Typically shows slightly upfield shifts for the ring methines compared to the

cis form.

13C NMR Data (100 MHz, CDsOD)

Shift (6 ppm) Assignment

1735 C=0 (Ester carbonyl)

52.1 OMe (Methyl ester carbon)
46.8 C-3 (Ring CH-NH2)

40.5 C-a (Side chain CH2)

36.2 C-2/4 (Ring CH2)

28.4 C-1 (Ring CH-Sidechain)

B. Mass Spectrometry (MS)[4]

« lonization Mode: ESI (+) (Electrospray lonization)

e Molecular lon:
o Calc.[1][2] MW (Free Base): 143.18[1]
o Observed [M+H]*: 144.2 m/z

o Fragmentation Pattern:

o

[¢]

[¢]

144.2 - 127.1: Loss of NHs (Characteristic of primary amines).

144.2 - 112.1: Loss of MeOH (Ester cleavage).

84.1: Cyclobutane ring fragment (C5H6N*) after side-chain cleavage.
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C. Infrared Spectroscopy (IR)[2]

e Instrument: ATR-FTIR (Solid state)

» Key Bands:
o 2800 - 3200 cm~1: Broad Ammonium (N-H) stretch (overlaps C-H).
o 1730 - 1745 cm~1: Strong Ester C=0 stretch (Diagnostic).

o 1150 - 1200 cm~1: C-O-C stretch (Ester).

Quality Control & Impurity Profiling

When sourcing or synthesizing this material, specific impurities must be monitored.

HPLC Method Parameters

Since the compound lacks a strong UV chromophore (only the weak ester absorption at 210
nm), derivatization or charged aerosol detection (CAD) is recommended.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 3.5 um.

Mobile Phase:

o A:0.1% TFA in Water

o B: Acetonitrile

Gradient: 5% B to 95% B over 10 min.

Detection: UV 210 nm (low sensitivity) or ELSD/CAD (preferred).

Common Impurities

o Hydrolysis Product: (3-Aminocyclobutyl)acetic acid (Result of moisture exposure). Check for
broad OH stretch in IR and loss of Methyl signal in NMR.
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Regioisomers: 2-aminocyclobutyl isomers (rare, but possible if synthesis involved non-
selective ring closing).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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